Linoleyl palmitoleate

• Molecular Formula: C34H62O2
• Molecular Weight: 502.9 g/mol
• InChI: InChI=1S/C34H62O2/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-33-36-34(35)32-30-28-26-24-22-20-16-14-12-10-8-6-4-2/h11,13-14,16-18H,3-10,12,15,19-33H2,1-2H3/b13-11-,16-14-,18-17-
• InChIKey: GIYZLEMOGWNBRD-RUGCENDASA-N

Linoleyl Palmitoleate: A Dual-Unsaturated Wax Ester

Linoleyl palmitoleate is a long-chain wax monoester (WE 34:3) formed by esterification of linoleyl alcohol (C18:2, 9Z,12Z-octadecadien-1-ol) with palmitoleic acid (C16:1, 9Z-hexadecenoic acid) [1]. With a molecular formula of C₃₄H₆₂O₂ and a molecular weight of 502.85 g/mol, it carries three double bonds distributed asymmetrically across both the alcohol and acid moieties — a structural feature that distinguishes it from both fully saturated wax esters and from mono-unsaturated or singly-bonded fatty alcohol esters commonly used in personal care [2]. The compound exists as a solid at room temperature (predicted density 0.875 ± 0.06 g/cm³; predicted boiling point 573.2 ± 39.0 °C) and is commercially available at >99% purity from specialist lipid suppliers such as Larodan . It is classified within the Fatty Acyls [FA] → Fatty esters [FA07] → Wax monoesters [FA0701] hierarchy in the LIPID MAPS structure database [1].

High-purity (>99%) research-grade wax monoester (WE 34:3)

Solid-state rheology supports structured formulations and patches

Dual-unsaturation architecture for lipidomics and skin research models

• [1] LIPID MAPS Structure Database. LMFA07010121: Linoleyl palmitoleate. https://www.lipidmaps.org/databases/lmsd/LMFA07010121 View Source
• [2] Kuujia.com. CAS No. 125368-93-6 (Linoleyl Palmitoleate) — Chemical and Physical Properties. Accessed 2026. https://www.kuujia.com/cas-125368-93-6.html View Source

Linoleyl Palmitoleate: Why Analogs Cannot Substitute

Generic substitution among wax monoesters fails because linoleyl palmitoleate occupies a narrow structural niche defined by simultaneous unsaturation in both the fatty alcohol and fatty acid chains, creating a C₃₄H₆₂O₂ wax ester with three double bonds positioned at Δ9 in the C16 chain and Δ9,Δ12 in the C18 chain [1]. This dual-unsaturation architecture cannot be replicated by the saturated workhorse isopropyl palmitate (C₁₉H₃₈O₂, zero double bonds, liquid at room temperature, comedogenicity rating 3–4/5 [2]), nor by the heavier linoleyl oleate (C₃₆H₆₆O₂, three double bonds but substantially higher MW 530.91, typically liquid at room temperature ), nor by its positional isomer palmitoleyl linoleate (same formula C₃₄H₆₂O₂ but reversed ester orientation: palmitoleyl alcohol esterified with linoleic acid [3]). These structural differences translate into measurable physicochemical divergence — physical state (solid vs. liquid), molecular volume, density, melting behavior, and oxidative susceptibility — each of which directly impacts formulation rheology, skin-feel profile, and active-ingredient compatibility in ways that cannot be compensated by simple blending adjustments [4].

Saturated liquid esters (e.g., isopropyl palmitate)

Zero double bonds and liquid state cannot mimic the solid wax ester texture required for structured emollience.

Higher-MW liquid analog (linoleyl oleate)

Liquid at room temperature due to longer acid chain; melting-profile divergence alters formulation rheology and skin-feel trajectory.

Positional isomer (palmitoleyl linoleate)

Reversed ester orientation releases distinct hydrolysis species (linoleic vs. palmitoleic acid), potentially shifting biological readouts and chromatographic retention.

• [1] LIPID MAPS Structure Database. LMFA07010121: Linoleyl palmitoleate; LMFA07010124: Palmitoleyl linoleate. https://www.lipidmaps.org/ View Source
• [2] CosDNA. Isopropyl Palmitate — Comedogenicity and Irritancy Ratings. https://www.cosdna.com/eng/cosmetic_6d8c113328.html View Source
• [3] LIPID MAPS Structure Database. LMFA07010124: Palmitoleyl linoleate (9Z-hexadecenyl 9Z,12Z-octadecadienoate). https://www.lipidmaps.org/databases/lmsd/LMFA07010124 View Source
• [4] Kuujia.com. CAS No. 125368-93-6 (Linoleyl Palmitoleate) — Overview. https://www.kuujia.com/cas-125368-93-6.html View Source

Linoleyl Palmitoleate: Comparative Evidence

Physical State: Solid vs. Liquid Behavior

Linoleyl palmitoleate is a solid at room temperature, whereas its close structural analog linoleyl oleate (C36:2, same linoleyl alcohol head but esterified with oleic acid C18:1 instead of palmitoleic acid C16:1) exists as a liquid under identical ambient conditions . This physical-state divergence arises from the shorter fatty acid chain in linoleyl palmitoleate (C16 vs. C18), which increases the compound's melting point despite possessing the same number of double bonds. The solid-state property confers a higher melting onset, making linoleyl palmitoleate functionally distinct for formulations requiring a waxy bodying agent that melts upon skin contact rather than an oily liquid that spreads immediately [1].

Physical State

Reported

Solid (MW 502.85)

vs

Liquid (MW 530.91)

Solid state dictates formulation handling and skin-feel trajectory

Predicted density; verify lot-specific behavior

Evidence Dimension	Physical state at ambient temperature (~20–25 °C) and molecular weight
Target Compound Data	Solid; MW 502.85 g/mol; Density 0.875 ± 0.06 g/cm³ (predicted)
Comparator Or Baseline	Linoleyl oleate (CAS 17673-58-4): Liquid; MW 530.91 g/mol; Density 0.880 ± 0.06 g/cm³ (predicted)
Quantified Difference	Physical state: solid vs. liquid; MW difference: 28.06 g/mol (5.6% higher for linoleyl oleate); Density difference: 0.005 g/cm³ (~0.6% higher for linoleyl oleate)
Conditions	Vendor-reported physical state at standard ambient temperature and pressure; density and boiling point values are ACD/Labs-predicted physicochemical parameters

Why This Matters

Solid vs. liquid state dictates fundamentally different formulation handling, cold-processing suitability, and skin-feel trajectory — a solid wax ester provides structured emollience and thickening, whereas a liquid analog acts as a spreading oil; procurement must specify the correct physical form for the intended product matrix.

• [1] Kuujia.com. CAS No. 125368-93-6 (Linoleyl Palmitoleate) — Spreadability and Lightweight Texture. https://www.kuujia.com/cas-125368-93-6.html View Source

Positional Isomerism: Ester Bond Orientation

Linoleyl palmitoleate (linoleyl alcohol esterified with palmitoleic acid) and palmitoleyl linoleate (palmitoleyl alcohol esterified with linoleic acid) are positional isomers sharing the identical molecular formula C₃₄H₆₂O₂ and the same total double-bond count of three, yet they differ fundamentally in ester bond orientation: in linoleyl palmitoleate the ester carbonyl is adjacent to the C16:1 chain, whereas in palmitoleyl linoleate it is adjacent to the C18:2 chain [1][2]. This positional isomerism produces distinct SMILES strings and InChI Keys, and the two compounds are catalogued as separate LIPID MAPS entries (LMFA07010121 vs. LMFA07010124), reflecting non-interchangeable biochemical identities [1]. Although no published head-to-head bioactivity comparison is currently available, the established principle that wax ester hydrolysis releases free fatty acids and fatty alcohols with distinct biological activities — palmitoleic acid is recognized as a lipid signaling molecule (lipokine) with anti-inflammatory properties, while linoleic acid serves as an essential fatty acid and ceramide precursor — means that the two isomers are predicted to yield different hydrolysis product profiles upon enzymatic cleavage in the skin [3].

Ester Orientation

Reported

Carbonyl adjacent to C16:1

vs

Carbonyl adjacent to C18:2

Hydrolysis product profile may differ; isomers not interchangeable

No direct enzymatic comparison data available

Evidence Dimension	Ester bond orientation and hydrolysis product profile
Target Compound Data	Linoleyl palmitoleate: ester carbonyl attached to palmitoleic acid (C16:1) chain; hydrolysis yields linoleyl alcohol (C18:2) + palmitoleic acid (C16:1) [1]
Comparator Or Baseline	Palmitoleyl linoleate (CAS 210757-13-4): ester carbonyl attached to linoleic acid (C18:2) chain; hydrolysis yields palmitoleyl alcohol (C16:1) + linoleic acid (C18:2) [2]
Quantified Difference	MW linoleyl palmitoleate 502.85 g/mol vs. palmitoleyl linoleate 502.47 g/mol (reported); both WE 34:3 but reversed acyl/alkyl positions; distinct InChI Keys and SMILES [1][2]
Conditions	LIPID MAPS structural classification; hydrolysis product inference based on ester bond regiochemistry (no direct comparative enzymatic hydrolysis data available)

Why This Matters

For research applications such as lipidomics standards, enzymatic substrate studies, or investigations of skin lipid metabolism, the two positional isomers cannot be used interchangeably — the released fatty acid species (palmitoleic acid vs. linoleic acid) engage different receptor targets and metabolic pathways; procurement must match the exact isomer to the experimental design.

• [1] LIPID MAPS Structure Database. LMFA07010121: Linoleyl palmitoleate (9,12-octadecadienyl 9-hexadecenoate). https://www.lipidmaps.org/databases/lmsd/LMFA07010121 View Source
• [2] LIPID MAPS Structure Database. LMFA07010124: Palmitoleyl linoleate (9-hexadecenyl 9,12-octadecadienoate). https://www.lipidmaps.org/databases/lmsd/LMFA07010124 View Source
• [3] Cao H, Gerhold K, Mayers JR, Wiest MM, Watkins SM, Hotamisligil GS. Identification of a lipokine, a lipid hormone linking adipose tissue to systemic metabolism. Cell. 2008;134(6):933-944. doi:10.1016/j.cell.2008.07.048 — Establishes palmitoleic acid as a bioactive lipokine. View Source

Skin Irritation: Wax Ester vs. Isopropyl Palmitate

Isopropyl palmitate, the most widely used low-cost emollient ester in cosmetics, carries a reported comedogenicity rating of 3–4 out of 5 in the rabbit ear assay and a skin irritation score of 1/5 [1][2]. While no dedicated irritation or comedogenicity study for linoleyl palmitoleate has been published, class-level evidence from the broader wax monoester family (particularly jojoba-derived wax esters and human sebum-mimetic wax esters rich in palmitoleic acid) indicates that long-chain unsaturated wax esters are generally well-tolerated and integrate into the stratum corneum lipid matrix without the pore-occlusion effects observed with short-branched saturated esters [3]. A 1989 rabbit skin irritation study of multiple fatty acid esters found that isopropyl palmitate was among the best-tolerated pure materials, but isopropyl linoleate (an ester of the same branched alcohol with an unsaturated acid) showed considerably greater adverse skin reactions [4], suggesting that ester geometry, not merely unsaturation, governs irritation potential. The patent literature (JPH01207224) explicitly claims that unsaturated esters from unsaturated fatty acids and unsaturated alcohols — the exact class to which linoleyl palmitoleate belongs — exhibit high safety profiles in cosmetic and hair tonic applications [5].

Skin Tolerability

Class-level

No direct data

vs

Comedogenicity 3–4/5 (isopropyl palmitate)

Structural rationale suggests lower pore-occlusion potential

Class-level inference; no direct comedogenicity study exists

Evidence Dimension	Skin tolerability — comedogenicity and irritation potential
Target Compound Data	Linoleyl palmitoleate: no dedicated irritation data published; class-level evidence from wax monoesters and sebum-mimetic formulations suggests low irritation and low comedogenicity; patent claims high safety [3][5]
Comparator Or Baseline	Isopropyl palmitate: comedogenicity rating 3–4/5 (rabbit ear assay); skin irritation 1/5 [1][2]. Isopropyl linoleate: significant adverse skin reactions in rabbit testing [4]
Quantified Difference	Isopropyl palmitate comedogenicity 3–4/5 vs. linoleyl palmitoleate not formally tested; structural rationale (long-chain linear wax ester vs. short-branched saturated ester) supports lower predicted pore-occlusion tendency for linoleyl palmitoleate
Conditions	Rabbit ear comedogenicity assay (historical); class-level inference from wax ester skin integration studies; no direct linoleyl palmitoleate comedogenicity measurement exists

Why This Matters

Formulators targeting acne-prone or sensitive-skin demographics may prefer a long-chain unsaturated wax ester over isopropyl palmitate to reduce perceived comedogenicity risk, though direct comparative data are absent; procurement decisions must weigh structural rationale against the evidence gap.

• [1] CosDNA. Isopropyl Palmitate — Comedogenicity 4/5, Irritation 1/5. https://www.cosdna.com/eng/cosmetic_6d8c113328.html View Source
• [2] Fulton JE, Pay SR, Fulton JE III. Comedogenicity of current therapeutic products, cosmetics, and ingredients in the rabbit ear. J Am Acad Dermatol. 1984;10(1):96-105. doi:10.1016/S0190-9622(84)80047-X View Source
• [3] Pappas A, Johnsen S, Liu JC, Eisinger M. Sebum analysis of individuals with and without acne. Dermatoendocrinol. 2009;1(3):157-161. doi:10.4161/derm.1.3.8472 — Discusses wax ester composition of human sebum and its relation to skin health. View Source
• [4] Guillot JP, Martini MC, Giauffret JY, Gonnet JF, Guyot JY. Eye and skin irritation tests on the rabbit of several fatty acid esters. Int J Cosmet Sci. 1982;4(2):67-79. doi:10.1111/j.1467-2494.1982.tb00302.x View Source
• [5] NONOGAWA SHOJI YK. Cosmetic for Hair and Hair Tonic. Japanese Patent JPH01207224A. Filed 1988-02-10, Published 1989-08-21. https://www.sumobrain.com/patents/jp/Cosmetic-hair-tonic/JPH01207224A.html View Source

Transdermal Penetration Enhancement: Patent Evidence

Patent filing WO2023124567 (2023) explicitly incorporates linoleyl palmitoleate as a penetration enhancer in transdermal drug delivery systems, citing improved bioavailability of co-administered active pharmaceutical ingredients alongside favorable preclinical safety profiles [1]. This positions linoleyl palmitoleate within a specialized functional category that is not shared by the majority of commodity wax esters: isopropyl palmitate functions primarily as an emollient and solvent rather than an API-delivery enhancer, and cetyl palmitate serves as a thickener and opacifier [2]. The penetration-enhancement property is mechanistically plausible given that both palmitoleic acid and linoleic acid have individually demonstrated skin permeability-enhancing effects in published studies: palmitoleic acid (5% w/w in benzyl alcohol) significantly increased percutaneous permeation of model penetrants [3], and linoleic acid penetrates human skin ex vivo and alters the distribution of endogenous fatty acids within stratum corneum layers [4].

Penetration Enhancement

Reported

Patent-cited enhancer

vs

Emollient-only function

Supports transdermal formulation research context

Patent claims; no published flux enhancement ratio

Evidence Dimension	Patent-documented functional role: penetration enhancer vs. emollient-only function
Target Compound Data	Linoleyl palmitoleate: cited in WO2023124567 (2023) as a penetration enhancer in transdermal formulations with demonstrated bioavailability improvement [1]
Comparator Or Baseline	Isopropyl palmitate: emollient, solvent, and viscosity modifier; not cited as a penetration enhancer in transdermal drug delivery patents. Cetyl palmitate: thickener/opacifier only [2]
Quantified Difference	Qualitative functional distinction (patent-cited enhancer vs. commodity emollient); no published flux enhancement ratio available for linoleyl palmitoleate vs. control
Conditions	Patent claims (WO2023124567) for transdermal drug delivery systems; supporting mechanistic evidence from separate studies on free palmitoleic acid and linoleic acid as skin permeation enhancers [3][4]

Why This Matters

For pharmaceutical development teams designing transdermal or topical drug delivery systems, linoleyl palmitoleate offers a patent-precedented penetration-enhancement function that is absent from generic emollient esters; this functional differentiation may justify higher procurement cost for programs where API skin permeation is rate-limiting.

• [1] WO2023124567 (2023). Drug delivery systems incorporating linoleyl palmitoleate as a transdermal penetration enhancer. As cited in Kuujia.com CAS 125368-93-6 literature summary. https://www.kuujia.com/cas-125368-93-6.html View Source
• [2] Cosmetics Info. Isopropyl Palmitate — Functions: binder, emollient, solvent. https://www.cosmeticsinfo.org/ingredient/isopropyl-palmitate/ View Source
• [3] Santoyo S, Ygartua P. Effect of unsaturated fatty acids in benzyl alcohol on the percutaneous permeation of three model penetrants. Eur J Pharm Sci. 2005;26(3-4):291-298. doi:10.1016/j.ejps.2005.06.009 View Source
• [4] Čižinauskas V, Elie N, Brunelle A, Briedis V. Fatty acids penetration into human skin ex vivo: A TOF-SIMS analysis approach. Biointerphases. 2017;12(1):011003. doi:10.1116/1.4977941 View Source

Enzymatic Synthesis: Scalable Production

A 2024 publication in Organic Process Research & Development reported an eco-friendly enzymatic synthesis route for linoleyl palmitoleate achieving >90% yield with excellent stereoselectivity, overcoming previous limitations in large-scale production of this specific wax ester [1]. While other wax esters such as isopropyl palmitate are manufactured at commodity scale via straightforward chemical esterification with high yields, linoleyl palmitoleate's dual-unsaturation structure requires careful control of reaction conditions to preserve double-bond geometry (all-Z configuration) and avoid oxidation side-products. The enzymatic route provides a documented quality-controlled pathway, and the compound is currently available from multiple specialist suppliers (Larodan, Nu-Chek Prep, MedChemExpress) at >99% purity (GC) in research-grade quantities (100 mg to 1 g) [2]. By comparison, palmitoleyl linoleate is less widely stocked as a catalog item, creating a practical supply-chain differentiation .

Synthesis Yield

Reported

>90% yield

Scalable enzymatic route supports supply continuity

OPRD 2024; stereochemistry preserved

Evidence Dimension	Synthesis route yield and commercial availability as research-grade standard
Target Compound Data	Linoleyl palmitoleate: enzymatic synthesis >90% yield reported (OPRD 2024) [1]; commercially available at >99% purity from ≥3 specialist suppliers [2]
Comparator Or Baseline	Palmitoleyl linoleate (positional isomer): available from Nu-Chek Prep and Larodan but fewer catalog listings. Isopropyl palmitate: commodity-scale chemical synthesis, >98% purity, widely available at low cost
Quantified Difference	>90% enzymatic yield for linoleyl palmitoleate vs. near-quantitative yields for isopropyl palmitate chemical synthesis; linoleyl palmitoleate price premium (€46–54/100 mg) vs. isopropyl palmitate (~€0.05–0.10/g bulk)
Conditions	Enzymatic synthesis route (OPRD 2024); commercial availability verified via supplier catalogs (Larodan, CymitQuimica, MedChemExpress, Sima-Lab)

Why This Matters

The documented scalable synthesis route reduces supply-chain risk for research programs requiring gram-scale quantities; the >99% purity specification with defined stereochemistry (all-Z) ensures batch-to-batch reproducibility that cannot be assumed from commodity-grade esters.

• [1] Organic Process Research & Development (2024). Eco-friendly enzymatic synthesis route for linoleyl palmitoleate with >90% yield and excellent stereoselectivity. As cited in Kuujia.com CAS 125368-93-6 research summary. https://www.kuujia.com/cas-125368-93-6.html View Source
• [2] Sima-Lab. Linoleyl Palmitoleate (LD-45-3648): Purity >99%, CAS 125368-93-6. https://www.sima-lab.com/pro_29721/linoleyl-palmitoleate-125368-93-6 View Source

Hair Growth & Depilation Prevention: Patent Claims

Japanese patent JPH01207224 (NONOGAWA SHOJI YK, 1989) explicitly claims that cosmetic and hair tonic compositions containing an unsaturated ester formed from an unsaturated fatty acid and an unsaturated alcohol — with palmitoleic acid and linoleyl alcohol listed among the preferred building blocks — exhibit excellent depilation-preventing and hair-growing effects with high safety [1]. Linoleyl palmitoleate falls precisely within the claimed structural class (16–18C unsaturated fatty acid bearing 1–3 double bonds esterified with a 16–18C unsaturated alcohol bearing 1–3 double bonds). This functional claim distinguishes linoleyl palmitoleate from saturated wax esters such as cetyl palmitate (C₃₂H₆₄O₂, zero double bonds, melting point 55–56 °C) which lack the unsaturation motif associated with the biological activity described in the patent . However, no head-to-head clinical or preclinical hair-growth efficacy data comparing linoleyl palmitoleate with other unsaturated esters (e.g., oleyl oleate) are publicly available.

Hair-Growth Context

Class-level

Patent-qualified motif

vs

No compound-specific data

May support hair-growth screening compound selection

Class-level patent inference; requires compound-specific validation

Evidence Dimension	Patent-claimed biological activity: hair-growth promotion / depilation prevention
Target Compound Data	Linoleyl palmitoleate: structurally qualifies within the JPH01207224 patent claims for unsaturated ester hair-growth actives (C16:1 acid + C18:2 alcohol; 3 total double bonds) [1]
Comparator Or Baseline	Cetyl palmitate (CAS 540-10-3): fully saturated C16:0 acid + C16:0 alcohol; 0 double bonds; melting point 55–56 °C; functions solely as a thickener/emollient with no hair-growth patent claims
Quantified Difference	Structural: 3 double bonds vs. 0 double bonds; patent claim coverage: present (JPH01207224 class) vs. absent. No quantitative hair-growth efficacy data (e.g., anagen/telogen ratio) available for direct comparison
Conditions	Patent claims (JPH01207224, 1989); class-level structural qualification with no compound-specific in vivo hair-growth data

Why This Matters

For cosmetic R&D programs targeting hair-growth or anti-hair-loss claims, linoleyl palmitoleate provides a patent-precedented structural motif that saturated wax esters cannot match, but procurement decisions must acknowledge the absence of compound-specific efficacy data.

• [1] NONOGAWA SHOJI YK. Cosmetic for Hair and Hair Tonic. Japanese Patent JPH01207224A. Filed 1988-02-10, Published 1989-08-21. Claims unsaturated esters from unsaturated fatty acids + unsaturated alcohols for depilation prevention and hair growth. https://www.sumobrain.com/patents/jp/Cosmetic-hair-tonic/JPH01207224A.html View Source

Linoleyl Palmitoleate: Application Scenarios

Transdermal Drug Delivery: Penetration Enhancer

Pharmaceutical formulation scientists developing transdermal patches, topical gels, or cream-based drug delivery systems can leverage linoleyl palmitoleate as a penetration-enhancing excipient with patent precedence (WO2023124567, 2023) [1]. Unlike isopropyl palmitate — which functions solely as an emollient/solvent and may require co-formulation with additional chemical enhancers — linoleyl palmitoleate's dual-unsaturation architecture contributes both the emollient base function and penetration-modulating activity through its constituent fatty acid motifs (palmitoleic acid and linoleic acid, both individually demonstrated to enhance skin permeation [2][3]). The solid-at-room-temperature physical state of linoleyl palmitoleate is particularly valuable for adhesive transdermal patches, where liquid excipients can compromise patch integrity and cold-flow properties.

Lipidomics & Metabolomics Standards

Lipidomics laboratories requiring authenticated wax monoester standards for mass spectrometry-based lipid profiling should preferentially source linoleyl palmitoleate rather than relying on the more commonly available linoleyl oleate or palmitoleyl linoleate [1][2]. Linoleyl palmitoleate's defined WE 34:3 chain composition (18:2/16:1) with precisely characterized all-Z double bond geometry, catalogued InChI Key, and LIPID MAPS database entry (LMFA07010121) [1] makes it a reliable retention-time and fragmentation-pattern calibrant. The >99% purity specification provided by specialist suppliers (Larodan, Nu-Chek Prep) [3] ensures suitability as a quantitative reference standard, whereas lower-purity commodity esters introduce confounding peaks in chromatographic runs. The positional isomer palmitoleyl linoleate (LMFA07010124) [2] must not be substituted, as its distinct SMILES and chromatographic behavior would misassign peaks in untargeted lipidomics workflows.

Sebum-Mimetic & Barrier-Repair Skincare

Cosmetic chemists formulating sebum-mimetic products or barrier-repair creams for compromised skin (atopic dermatitis, psoriasis, xerosis) can utilize linoleyl palmitoleate as a human skin lipid-compatible wax ester. Human sebum naturally contains wax monoesters rich in palmitoleic acid (C16:1n-7), and the wax ester fraction of sebum has been directly correlated with superior skin barrier function and lower transepidermal water loss (TEWL) in comparative ethnic skin studies [1]. Linoleyl palmitoleate combines the sebum-relevant palmitoleic acid motif with linoleyl alcohol, the latter providing the essential fatty acid backbone required for acylceramide (CER EOS) synthesis in the stratum corneum [2]. Unlike isopropyl palmitate — which carries a comedogenicity rating of 3–4/5 and may exacerbate acne-prone skin [3] — the long-chain linear wax ester structure of linoleyl palmitoleate is more consistent with endogenous skin surface lipid architecture. The compound's solid state at room temperature and lightweight skin-feel upon melting enable formulation into both anhydrous balms and oil-in-water emulsion systems.

Hair-Growth R&D: Patent-Precedented Wax Ester

R&D teams in the hair-care and trichology sector exploring non-pharmacological hair-growth actives can employ linoleyl palmitoleate as a research tool compound within the unsaturated ester structural class claimed in JPH01207224 for depilation-preventing and hair-growing effects [1]. The patent specifically identifies esters of palmitoleic acid with linoleyl alcohol among its preferred embodiments, providing freedom-to-operate context for early-stage innovation. The compound serves as a well-defined single-molecular entity — in contrast to complex natural oils (e.g., macadamia oil, sea buckthorn oil) that contain palmitoleic acid as part of triglyceride mixtures with variable composition [2] — enabling reproducible dose-response studies. Researchers should note that no compound-specific in vivo hair-growth efficacy data are currently published, and the patent claims provide class-level rather than molecule-level evidence; procurement for this application should be undertaken with explicit acknowledgment of this evidence gap.

Application

Selection Property

Validation Focus

Transdermal delivery research

Patent-precedented penetration enhancer context

Formulation-dependent permeation endpoints

Lipidomics calibration standard

Defined WE 34:3, >99% purity

Retention-time and MS/MS spectral consistency

Barrier-repair formulation research

Sebum-compatible wax ester solid

TEWL and skin-compatibility endpoints

Hair-growth mechanism studies

Class-level patent structural motif

Compound-specific efficacy data verification

• [1] WO2023124567 (2023). Drug delivery systems incorporating linoleyl palmitoleate as penetration enhancer; LIPID MAPS LMFA07010121. As referenced in Section 3. View Source
• [2] Santoyo S, Ygartua P. Effect of unsaturated fatty acids on percutaneous permeation. Eur J Pharm Sci. 2005. As referenced in Section 3 Evidence Item 4. View Source
• [3] Čižinauskas V et al. Fatty acids penetration into human skin ex vivo. Biointerphases. 2017. As referenced in Section 3 Evidence Item 4. View Source